Cas no 108088-45-5 (2H-1-Benzopyran, 3,4-dihydro-8-(oxiranylmethoxy)-)

2H-1-Benzopyran, 3,4-dihydro-8-(oxiranylmethoxy)-, is a specialized heterocyclic compound featuring a benzopyran core substituted with an oxiranylmethoxy group at the 8-position. This structure imparts reactivity due to the presence of the epoxide (oxirane) moiety, making it valuable for synthetic applications, particularly in polymer chemistry and pharmaceutical intermediates. The compound’s rigid benzopyran scaffold enhances stability, while the oxiranylmethoxy group offers a versatile handle for further functionalization via ring-opening reactions. Its well-defined reactivity profile makes it suitable for controlled cross-linking or derivatization in materials science and medicinal chemistry. The product is typically handled under inert conditions to preserve the integrity of the epoxide functionality.

2H-1-Benzopyran, 3,4-dihydro-8-(oxiranylmethoxy)- structure

108088-45-5 structure

Product Name:2H-1-Benzopyran, 3,4-dihydro-8-(oxiranylmethoxy)-

CAS No:108088-45-5

MF:C₁₂H₁₄O₃

MW:206.237763881683

CID:3590973

PubChem ID:121014260

Update Time:2025-06-11

2H-1-Benzopyran, 3,4-dihydro-8-(oxiranylmethoxy)- Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran, 3,4-dihydro-8-(oxiranylmethoxy)-
- Z3991576571
- 108088-45-5
- EN300-7562517
- 8-[(oxiran-2-yl)methoxy]-3,4-dihydro-2H-1-benzopyran
- Inchi： 1S/C12H14O3/c1-3-9-4-2-6-13-12(9)11(5-1)15-8-10-7-14-10/h1,3,5,10H,2,4,6-8H2
- InChI Key： ZEJQKWHLPILELH-UHFFFAOYSA-N
- SMILES： O1CC1COC1=CC=CC2=C1OCCC2

Computed Properties

Exact Mass: 206.094294304Da
Monoisotopic Mass: 206.094294304Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 31Å²

2H-1-Benzopyran, 3,4-dihydro-8-(oxiranylmethoxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7562517-1.0g	8-[(oxiran-2-yl)methoxy]-3,4-dihydro-2H-1-benzopyran	108088-45-5	95.0%	1.0g	$0.0	2025-03-22

2H-1-Benzopyran, 3,4-dihydro-8-(oxiranylmethoxy)- Related Literature

1. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
2. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
3. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
5. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860

Additional information on 2H-1-Benzopyran, 3,4-dihydro-8-(oxiranylmethoxy)-

Recent Advances in the Study of 2H-1-Benzopyran, 3,4-dihydro-8-(oxiranylmethoxy)- (CAS: 108088-45-5)

The compound 2H-1-Benzopyran, 3,4-dihydro-8-(oxiranylmethoxy)- (CAS: 108088-45-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzopyran core and oxiranylmethoxy substituent, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2H-1-Benzopyran, 3,4-dihydro-8-(oxiranylmethoxy)-, highlighting its efficient production through epoxide ring-opening reactions. The research demonstrated that the oxiranylmethoxy group plays a critical role in the compound's reactivity, enabling further functionalization for targeted drug design. This finding opens new avenues for the development of derivatives with enhanced pharmacological properties.

In another groundbreaking study, researchers investigated the compound's potential as an anti-inflammatory agent. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that 2H-1-Benzopyran, 3,4-dihydro-8-(oxiranylmethoxy)- exhibits significant inhibitory effects on key inflammatory markers, such as TNF-α and IL-6. The study suggested that the compound's mechanism of action involves modulation of the NF-κB signaling pathway, making it a promising candidate for treating chronic inflammatory diseases.

Further research has also explored the compound's application in oncology. A recent preprint on bioRxiv (2024) reported that 2H-1-Benzopyran, 3,4-dihydro-8-(oxiranylmethoxy)- demonstrates selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study emphasized the compound's ability to induce apoptosis through mitochondrial dysfunction, providing a potential therapeutic strategy for resistant cancer types.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. For instance, a collaborative study between academic and industrial researchers is currently investigating nanoparticle-based delivery systems to enhance the compound's bioavailability and target specificity.

In conclusion, 2H-1-Benzopyran, 3,4-dihydro-8-(oxiranylmethoxy)- (CAS: 108088-45-5) represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Continued research efforts are expected to unlock its full potential, paving the way for novel treatments in inflammation, oncology, and beyond. The compound's unique chemical structure and biological activity underscore its importance in the evolving landscape of chemical biology and drug discovery.